BE“GHE Foundational & Exploratory

Check Availability & Pricing

"Morpholine nitrite" CAS number and molecular
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Morpholine nitrite

Cat. No.: B15179433

An In-depth Technical Guide to N-
Nitrosomorpholine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosomorpholine (NMOR) is a potent carcinogen belonging to the N-nitrosamine class of
compounds. It is not typically manufactured for commercial purposes but forms from the
reaction of morpholine, a common industrial chemical and food additive, with nitrite salts. This
guide provides a comprehensive overview of the chemical properties, synthesis, analytical
methods, and the toxicological profile of N-Nitrosomorpholine, with a focus on its mechanism of
carcinogenesis.

Core Data
CAS Number: 59-89-2
Molecular Formula: CaHsN202

Molecular Weight: 116.12 g/mol

Synonyms: NMOR, 4-Nitrosomorpholine
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Molecular Structure
Quantitative Data

Physical and Chemical Properties

Property Value Reference
Melting Point 29 °C

Boiling Point 225 °C

Density 1.28 g/cm3 (estimate)

Flash Point 29 °C

Appearance Pale yellow crystalline solid

icoloaical

Test Species Route Value Reference
LD50 Rat Oral 282 mg/kg
LD50 Mouse Oral 360 mg/kg
LD50 Hamster Oral 320 mg/kg

Experimental Protocols
Synthesis of N-Nitrosomorpholine

A common laboratory synthesis of N-Nitrosomorpholine involves the nitrosation of morpholine
with sodium nitrite in an acidic medium.

Materials:
e Morpholine
e Sodium nitrite (NaNO2)

 Hydrochloric acid (HCI)
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e Dichloromethane (CH2Cl2)

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Distilled water

e Ice bath

e Magnetic stirrer and stir bar

e Separatory funnel

e Round-bottom flask

» Rotary evaporator

Procedure:

¢ In a round-bottom flask, dissolve a known amount of morpholine in distilled water.
e Cool the solution in an ice bath with continuous stirring.

e Slowly add a solution of sodium nitrite in distilled water to the cooled morpholine solution.

e While maintaining the temperature below 5 °C, slowly add hydrochloric acid dropwise to
acidify the reaction mixture. The pH should be maintained around 3-4.

» Continue stirring the reaction mixture in the ice bath for 1-2 hours.

 After the reaction is complete, extract the product from the aqueous solution with
dichloromethane using a separatory funnel. Repeat the extraction three times.

o Combine the organic extracts and dry over anhydrous magnesium sulfate.

« Filter the drying agent and remove the solvent using a rotary evaporator to obtain N-
Nitrosomorpholine.
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Analytical Method for N-Nitrosomorpholine in Air (OSHA
Method 17)

This method is used for the determination of airborne N-Nitrosomorpholine.
Principle:

Samples are collected by drawing a known volume of air through two sampling tubes
connected in series. The first tube contains Polar Partition and the second tube contains
Florisil; both adsorbents are coated with ascorbic acid to prevent artifact formation. Samples
are desorbed with a mixture of methylene chloride and methanol and analyzed by gas
chromatography with a chemiluminescence detector.

Procedure:
e Sample Collection:

o Draw air through the sampling tubes at a known flow rate (e.g., 0.2 L/min) for a specified
time.

o Protect the tubes from light during and after sampling.
o Store samples in a freezer.
e Sample Preparation:

o Desorb the adsorbent from each tube with a 75/25 (v/v) solution of methylene
chloride/methanol.

e Analysis:

o Analyze the desorbed samples by gas chromatography with a chemiluminescence
detector.

Mechanism of Carcinogenesis

The carcinogenicity of N-Nitrosomorpholine is attributed to its metabolic activation, which leads
to the formation of reactive species that can damage DNA.
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Metabolic Activation Pathway

The primary route of metabolic activation for N-Nitrosomorpholine is through enzymatic
hydroxylation, primarily mediated by cytochrome P450 enzymes in the liver. This process is a
critical step in the bioactivation of NMOR to its ultimate carcinogenic form.

N N 1S Protonation and
a-Hydroxy-N-nitrosomorpholine decomposition decomposition Alkylation of DNA
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N-Nitrosomorpholine
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Caption: Metabolic activation of N-Nitrosomorpholine to a DNA-alkylating agent.

Experimental Workflow for In Vivo Carcinogenicity
Study

The following workflow outlines a typical experimental design to investigate the in vivo
formation and carcinogenic potential of N-Nitrosomorpholine.
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Caption: Experimental workflow for an in vivo study of N-Nitrosomorpholine.

¢ To cite this document: BenchChem. ['"Morpholine nitrite" CAS number and molecular
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15179433#morpholine-nitrite-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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